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Compound of Interest |

Compound Name: Butyl phenyl hydrogen phosphate
CAS No.: 46438-39-5
Cat. No.: B1627347

Get Quote

Target Audience: Researchers, Analytical Scientists, and Hydrometallurgical Engineers Focus:
Mechanistic principles, thermodynamic causality, and self-validating experimental protocols for
heavy metal recovery.

Mechanistic Principles of BPHP Extraction

Butyl phenyl hydrogen phosphate (BPHP) is an advanced organophosphorus compound
utilized for the selective solvent extraction of heavy metals. Structurally, BPHP integrates a
phosphate group with a phenyl ring and a butyl chain, offering an optimal balance of aromatic
stability and aliphatic lipophilicity. In solvent extraction, organophosphorus compounds like
BPHP act as powerful cation exchange reagents, exhibiting high extraction efficiencies for
heavy metals such as Cu2*, Pb2*, Co?*, and Ni2*[1].

When dissolved in non-polar aliphatic or aromatic diluents, BPHP molecules predominantly
associate via intermolecular hydrogen bonding to form stable dimers, denoted as (HA)z[2]. The
extraction of a divalent heavy metal cation (M2+) from an aqueous feed into the organic phase
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is driven by a pH-dependent interfacial coordination mechanism[3]. The metal cation displaces
the acidic protons of the BPHP dimers, forming a neutral, lipophilic metal-organic complex:

M2*(aq) + 2(HA)2(org) = M(HA2)z(org) + 2H*(aq)

Because the forward reaction releases protons into the aqueous phase, the extraction
efficiency is highly sensitive to the aqueous pHI[3]. This thermodynamic property enables a "pH-
swing" process: metal loading is favored at a higher pH, while metal stripping (recovery) is
achieved by contacting the loaded organic phase with a highly acidic aqueous solution[3].
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Fig 1. Cation exchange mechanism of heavy metals with BPHP dimers at the phase interface.

Experimental Design and Causality

A robust solvent extraction protocol requires a self-validating system to ensure reproducibility,
high yield, and accurate mass transfer tracking.

» Diluent Selection: The choice of diluent (e.g., n-heptane or xylene) is critical. It must possess
low polarity to promote BPHP dimerization and a sufficiently low specific gravity to ensure
rapid phase disengagement from water without forming stable emulsions[2].

e pH Causality and Buffering: As the extraction proceeds, the release of H* lowers the
agueous pH, which can thermodynamically stall the forward reaction. Continuous pH
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monitoring and the addition of a mild alkaline buffer are required to maintain the optimal
extraction pHI[3].

» Self-Validation via Mass Balance: The system validates itself through dual-phase analysis.
The moles of metal depleted from the aqueous raffinate must equal the moles of metal
stripped from the loaded organic phase. Any discrepancy immediately indicates that material
is lost to emulsion layers (crud formation) or precipitation.

Quantitative Data: Extraction Parameters

The affinity of BPHP for specific metals is benchmarked by the pH_1/2 value (the pH at which
50% of the metal is extracted into the organic phase). Lower pH_1/2 values indicate stronger
metal-extractant affinity, allowing for the selective separation of metals by carefully controlling
the aqueous pH gradient[3].

. o Expected
Target Metal Optimal Stripping . .
) . Typical pH_1/2  Extraction
Cation Extraction pH Agent .
Efficiency
Pb2* 25-35 1.0 M HNOs 1.9 >99%
Cuz* 3.5-45 1.0 M H2S0a4 2.8 >98%
Co?* 45-55 0.5 M H2S04 3.9 ~95%
Ni2+ 5.0-6.0 0.5 M H2S0a4 4.5 ~90%

Data Note: Parameters are representative of 0.1 M organophosphorus extractants in aliphatic
diluents at 25°C[1][2][3].
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Fig 2. Continuous solvent extraction and stripping workflow for heavy metal recovery using
BPHP.

Step-by-Step Methodology: BPHP Extraction
Protocol

This protocol outlines a bench-scale, self-validating workflow for the extraction and recovery of
Cu?* from synthetic wastewater.

Phase 1: Reagent and Feed Preparation

¢ Organic Phase Formulation: Dissolve BPHP in n-heptane to yield a 0.1 M solution.

o Causality: n-Heptane provides the optimal viscosity and density differential relative to
water, minimizing emulsion formation and accelerating phase separation.

e Aqueous Feed Conditioning: Prepare a 0.01 M CuSOa solution in deionized water. Adjust the
initial pH to 4.0 using 0.1 M NaOH or 0.1 M H2SOa.

Phase 2: Solvent Extraction (Metal Loading)

e Phase Contacting: In a jacketed separatory funnel, combine the organic and aqueous
phases at an Aqueous-to-Organic (A:O) volumetric ratio of 1:1.

o Agitation: Mix vigorously at 300 rpm for 15 minutes at a constant temperature of 25°C.

o Causality: A 15-minute contact time ensures the system overcomes mass transfer
resistance at the liquid-liquid interface, reaching thermodynamic equilibrium.

o Phase Disengagement: Cease agitation and allow the mixture to settle for 10 minutes until
two distinct, transparent phases form.

o System Validation (pH & Mass Balance): Separate the phases. Measure the pH of the
agueous raffinate; a drop in pH validates that cation exchange has occurred. Quantify the
Cu?* concentration in the raffinate using Atomic Absorption Spectroscopy (AAS). The
calculated metal deficit confirms the organic loading capacity.
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Phase 3: Stripping (Metal Recovery & Extractant
Regeneration)

 Stripping Contact: Transfer the loaded organic phase to a clean reaction vessel. Add an
equal volume of 1.0 M H2SOa4 (A:O = 1:1).

e Reversal Agitation: Mix vigorously for 10 minutes.

o Causality: The high concentration of protons in the stripping solution reverses the
thermodynamic equilibrium, driving the Cu2* back into the aqueous phase and re-
protonating the BPHP dimers.

e Final Recovery: Allow 10 minutes for phase separation. Collect the heavy-metal-rich
aqueous strip liquor for downstream processing (e.g., electrowinning). The regenerated
BPHP organic phase is now ready to be recycled into Phase 1.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1627347/docs#application-note-solvent-
extraction-of-heavy-metals-using-butyl-phenyl-hydrogen-phosphate-bphp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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